3-(8-methyl-1,2-dihydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)propanoic acid

• IUPAC Name: 3-(12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-5,7,9(16),10(15),11,13-hexaen-4-yl)propanoic acid
• InChI: InChI=1S/C18H18N2O2/c1-12-5-6-15-14(11-12)13-3-2-4-16-18(13)20(15)10-9-19(16)8-7-17(21)22/h2-6,11H,7-10H2,1H3,(H,21,22)
• InChI Key: NGYLXHHPDMIGIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N3CCN(C4=CC=CC2=C43)CCC(=O)O
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol
• CAS No.: 352548-44-8

Description

3-(8-Methyl-1,2-dihydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)propanoic acid (CAS 352548-44-8) is a high-purity chemical compound offered for research and development applications. This product has a molecular formula of C18H18N2O2 and a molecular weight of 294.35 g/mol . It is characterized by an IUPAC name of 3-{12-methyl-1,4-diazatetracyclo[7.6.1.0⁵,¹⁶.0¹⁰,¹⁵]hexadeca-5,7,9(16),10(15),11,13-hexaen-4-yl}propanoic acid and is provided with a guaranteed purity of 98% . The compound features a complex polycyclic structure containing a pyrazino-carbazole scaffold, a privileged structure in medicinal chemistry known for its diverse biological activities. Researchers can leverage this scaffold in various investigative pathways. Scientific literature indicates that compounds based on similar heterocyclic cores, such as pyrazole derivatives, have demonstrated significant research potential in areas of high interest, including acting as antioxidants by inhibiting ROS production in cellular models and showing promising antiproliferative activity in screenings against various cancer cell lines . The structural motifs present in this compound make it a valuable building block for developing novel therapeutic agents and probing biochemical mechanisms. This product is strictly For Research Use Only. It is not intended for diagnostic or therapeutic purposes, nor for human or veterinary use. Researchers should handle this material with appropriate care, referring to the supplied Safety Data Sheet (SDS). The compound is classified with GHS07 warning icons and carries hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .

Comparison with Similar Compounds

Key Observations :

• Core Heterocycles: The pyrazino-carbazol system in the target compound provides a planar, tricyclic scaffold, contrasting with simpler pyrazole () or fused imidazo-pyrazine () cores.

Key Observations :

• The target compound’s synthesis likely parallels methods for related pyrazino-carbazol derivatives (e.g., ), but the propanoic acid group may require specialized carboxylation or protection strategies.
• Triazolo-pyrazinones () and imidazo-pyridines () employ cyclization reactions distinct from pyrazino-carbazol synthesis.

Key Observations :

• The propanoic acid group in the target compound may enhance interactions with polar binding pockets, differing from the adenosine receptor affinity of imidazo-pyrazines ().

Q & A

Q. Advanced Research Focus

• Lipophilicity : Introduce alkyl/aryl groups (e.g., 8-methyl in the carbazole core) to enhance membrane permeability .
• Electron-withdrawing groups : Fluorine or trifluoromethyl substituents may improve target binding (e.g., kinase inhibition) .
• Validate using SAR studies with systematic substitution at the pyrazine or carbazole positions.

What analytical challenges arise in purity assessment?

Q. Basic Research Focus

• HPLC-UV/FLD with C18 columns (e.g., 0.1% TFA in acetonitrile/water gradient) to separate polar byproducts.
• TLC monitoring (silica gel, ethyl acetate/hexane) for reaction progress.

Advanced Consideration : Deploy charged aerosol detection (CAD) for non-UV-absorbing impurities.

How to design stability studies for this compound?

Q. Advanced Research Focus

• Forced degradation : Expose to heat (40–60°C), humidity (75% RH), and oxidative stress (H₂O₂).
• Monitor via kinetic modeling to predict shelf-life under storage conditions.

What computational tools aid in target identification?

Q. Advanced Research Focus

• Molecular docking : Screen against protein databases (e.g., PDB) using AutoDock Vina.
• Pharmacophore modeling : Map electrostatic/hydrophobic features to prioritize kinase or GPCR targets.